Cas no 946251-26-9 (N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 946251-26-9
• MF: C₂₂H₂₃FN₂O₂S₂
• MW: 430.558626413345
• CID: 5513986
• Update Time: 2025-07-20

N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C22H23FN2O2S2/c1-15-21(28-22(25-15)18-7-4-8-19(23)13-18)11-12-24-29(26,27)20-10-9-16-5-2-3-6-17(16)14-20/h4,7-10,13-14,24H,2-3,5-6,11-12H2,1H3
• InChI Key： JNSPTXZKCUIDDG-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Professional Introduction to N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 946251-26-9)

N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, identified by its CAS number 946251-26-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a naphthalene sulfonamide core, which is a well-documented pharmacophore in drug discovery. The structural features of this molecule, particularly the integration of a thiazole ring and a fluorophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis of N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The thiazole ring is a key structural component that imparts specific electronic and steric properties to the molecule. Additionally, the fluorophenyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development as an active pharmaceutical ingredient (API).

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial properties and have been widely used in the treatment of various infections. The naphthalene sulfonamide core in N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is particularly noteworthy because it combines the favorable pharmacokinetic properties of naphthalene derivatives with the bioactivity-enhancing effects of sulfonamides.

The presence of the fluorine atom in the 3-position of the phenyl ring is another critical feature that influences the compound's biological profile. Fluorinated aromatic compounds are often more resistant to metabolic degradation and exhibit improved binding affinity to target enzymes and receptors. This characteristic makes N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide a promising candidate for further investigation in drug development.

Epidemiological studies have shown that compounds with similar structural motifs exhibit significant therapeutic potential in treating various diseases. For instance, derivatives of naphthalene sulfonamides have been investigated for their anti-inflammatory and antitumor properties. The thiazole ring in N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is known to interact with biological targets in ways that can modulate cellular processes associated with these diseases.

The synthesis of this compound also highlights advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce specific functional groups with high precision. These methods are crucial for generating novel compounds like N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, which can then be screened for biological activity.

In conclusion, N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yethylethyl}-5,6,7,8-tetrahydronaphthalene - 2 - sulfonamide (CAS No. 946251 - 26 - 9)